Cas no 10163-09-4 (5H-Pyrano[3,2-d]oxazol-2(1H)-one,6,7-bis(acetyloxy)-5-[(acetyloxy)methyl]tetrahydro-)
10163-09-4 structure
Product Name:5H-Pyrano[3,2-d]oxazol-2(1H)-one,6,7-bis(acetyloxy)-5-[(acetyloxy)methyl]tetrahydro-
CAS No:10163-09-4
MF:C13H17NO9
MW:331.275384664536
CID:224649
PubChem ID:348069
Update Time:2025-04-19
5H-Pyrano[3,2-d]oxazol-2(1H)-one,6,7-bis(acetyloxy)-5-[(acetyloxy)methyl]tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrano[3,2-d]oxazol-2(1H)-one,6,7-bis(acetyloxy)-5-[(acetyloxy)methyl]tetrahydro-
- (6,7-diacetyloxy-2-oxo-1,3a,5,6,7,7a-hexahydropyrano[3,2-d][1,3]oxazol-5-yl)methyl acetate
- NSC407103
- NSC-407103
- (3aR,5R,6R,7R,7aR)-5-(Acetoxymethyl)-2-oxohexahydro-1H-pyrano[3,2-d]oxazole-6,7-diyl Diacetate
- DTXSID20324573
- 10163-09-4
- SY312360
-
- Inchi: 1S/C13H17NO9/c1-5(15)19-4-8-10(20-6(2)16)11(21-7(3)17)9-12(22-8)23-13(18)14-9/h8-12H,4H2,1-3H3,(H,14,18)
- InChI Key: KWCILQJRTBMYNM-UHFFFAOYSA-N
- SMILES: O1C(COC(C)=O)C(C(C2C1OC(N2)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 331.09031
- Monoisotopic Mass: 331.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Density: 1.4
- Boiling Point: 522.5°C at 760 mmHg
- Flash Point: 269.8°C
- Refractive Index: 1.514
- PSA: 126.46
- LogP: -0.42500
5H-Pyrano[3,2-d]oxazol-2(1H)-one,6,7-bis(acetyloxy)-5-[(acetyloxy)methyl]tetrahydro- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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